Cas no 63618-39-3 (12-Tridecenal)

• Product Name: 12-Tridecenal
• CAS No: 63618-39-3
• MF: C₁₃H₂₄O
• MW: 196.329064369202
• CID: 2791249
• PubChem ID: 57284057
• Update Time: 2025-04-21

12-Tridecenal Chemical and Physical Properties

Names and Identifiers

• TRIDEC-12-ENAL
• 12-Tridecenal
• DTXCID80671494
• DTXSID30720749
• 63618-39-3
• SCHEMBL1701372

• Inchi： 1S/C13H24O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14/h2,13H,1,3-12H2
• InChI Key： NNIGUEYKNYGPNH-UHFFFAOYSA-N
• SMILES： C=CCCCCCCCCCCC=O

Computed Properties

• Exact Mass: 196.182715385Da
• Monoisotopic Mass: 196.182715385Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 11
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty aldehydes